Cas no 203937-66-0 (1,2-dihydro-2-oxo-3-Pyridinecarboxylic acid methyl ester hydrochloride)

• Product Name: 1,2-dihydro-2-oxo-3-Pyridinecarboxylic acid methyl ester hydrochloride
• CAS No: 203937-66-0
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• CID: 1108741
• PubChem ID: 69040139
• Update Time: 2025-04-20

1,2-dihydro-2-oxo-3-Pyridinecarboxylic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-2-oxo-3-Pyridinecarboxylic acid methyl ester hydrochloride
• E87275
• SCHEMBL4428793
• Methyl 2-oxo-1,2-dihydropyridine-3-carboxylate hydrochloride
• 203937-66-0
• OHCDPLDHGHUXET-UHFFFAOYSA-N

• Inchi： 1S/C7H7NO3.ClH/c1-11-7(10)5-3-2-4-8-6(5)9;/h2-4H,1H3,(H,8,9);1H
• InChI Key： OHCDPLDHGHUXET-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC=CNC1=O)=O

Computed Properties

• Exact Mass: 189.0192708g/mol
• Monoisotopic Mass: 189.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų